Cas no 622355-55-9 (N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide
• CAS No: 622355-55-9
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5796939
• Update Time: 2025-07-09

N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide
• Bicyclo[2.2.1]heptane-1-carboxamide, N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxo-

• Inchi： 1S/C19H23NO4/c1-11-6-7-13(24-5)12(10-11)20-16(23)19-9-8-18(4,17(19,2)3)14(21)15(19)22/h6-7,10H,8-9H2,1-5H3,(H,20,23)
• InChI Key： JPUVUVPMFYUPLO-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC(C)=CC=C3OC)=O)C(C)(C)C(C)(CC1)C(=O)C2=O

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 477.3±35.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide

Recent Advances in the Study of N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide (CAS: 622355-55-9)

The compound N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide (CAS: 622355-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique dioxobicycloheptane core, has shown promising biological activities, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications.

One of the key findings from the latest research is the compound's ability to act as a potent inhibitor of certain kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated that 622355-55-9 exhibits high selectivity and efficacy in suppressing the activity of these kinases, making it a candidate for further development in targeted therapies. Additionally, structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its bioactivity, paving the way for the design of more potent analogs.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data suggest that 622355-55-9 may modulate oxidative stress and neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. Researchers have employed advanced techniques, including molecular docking and dynamic simulations, to explore its interactions with relevant biological targets. These computational studies have been complemented by in vivo experiments, which have shown encouraging results in animal models.

Despite these promising findings, challenges remain in the development of 622355-55-9 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Recent efforts have focused on improving the compound's pharmacokinetic profile by modifying its chemical structure to enhance solubility and reduce rapid clearance. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, N-(2-methoxy-5-methylphenyl)-4,7,7-trimethyl-2,3-dioxobicyclo[2.2.1]heptane-1-carboxamide represents a promising scaffold for drug development, with diverse applications in oncology, inflammation, and neurology. Continued research into its mechanism of action and optimization of its properties will be crucial for translating these findings into clinical applications. The compound's unique structure and biological activity make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical fields.